molecular formula C17H13FN2O4 B5747953 N-1,3-benzodioxol-5-yl-3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolecarboxamide

N-1,3-benzodioxol-5-yl-3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolecarboxamide

Cat. No. B5747953
M. Wt: 328.29 g/mol
InChI Key: OFDDXNWIMRHVKC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-1,3-benzodioxol-5-yl-3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolecarboxamide, also known as BDI, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BDI is a small molecule that belongs to the isoxazole family, which is known for its diverse biological activities.

Mechanism of Action

N-1,3-benzodioxol-5-yl-3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolecarboxamide exerts its biological effects by modulating the activity of ion channels and receptors. Specifically, N-1,3-benzodioxol-5-yl-3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolecarboxamide has been shown to interact with the GABAA receptor, which is a major inhibitory receptor in the brain. By binding to the receptor, N-1,3-benzodioxol-5-yl-3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolecarboxamide enhances the inhibitory effect of GABA, leading to a decrease in neuronal activity. N-1,3-benzodioxol-5-yl-3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolecarboxamide has also been shown to modulate the activity of voltage-gated ion channels, which play a crucial role in neuronal signaling.
Biochemical and Physiological Effects:
N-1,3-benzodioxol-5-yl-3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolecarboxamide has been shown to have a variety of biochemical and physiological effects, including neuroprotection, inhibition of cancer cell growth, and modulation of ion channel activity. N-1,3-benzodioxol-5-yl-3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolecarboxamide has also been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-1,3-benzodioxol-5-yl-3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolecarboxamide is its high purity and stability, which makes it an ideal tool for laboratory experiments. N-1,3-benzodioxol-5-yl-3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolecarboxamide is also relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of N-1,3-benzodioxol-5-yl-3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolecarboxamide is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving N-1,3-benzodioxol-5-yl-3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolecarboxamide. One area of interest is the development of N-1,3-benzodioxol-5-yl-3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolecarboxamide-based drugs for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is the use of N-1,3-benzodioxol-5-yl-3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolecarboxamide as a tool for drug discovery, where it can be used to screen for new compounds with similar biological activities. Additionally, further research is needed to fully understand the mechanism of action of N-1,3-benzodioxol-5-yl-3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolecarboxamide and its potential applications in various fields.

Synthesis Methods

N-1,3-benzodioxol-5-yl-3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolecarboxamide can be synthesized using a variety of methods, including the reaction of 4-fluoroaniline with 1,3-benzodioxole-5-carboxylic acid, followed by the cyclization of the resulting intermediate with hydroxylamine hydrochloride. Another method involves the reaction of 4-fluorobenzaldehyde with 1,3-benzodioxole-5-carboxylic acid, followed by the cyclization of the resulting intermediate with hydroxylamine hydrochloride. Both methods result in the formation of N-1,3-benzodioxol-5-yl-3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolecarboxamide with high yields and purity.

Scientific Research Applications

N-1,3-benzodioxol-5-yl-3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolecarboxamide has been extensively studied for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, N-1,3-benzodioxol-5-yl-3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolecarboxamide has been shown to modulate the activity of ion channels and receptors, which play a crucial role in neuronal signaling. N-1,3-benzodioxol-5-yl-3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolecarboxamide has also been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, N-1,3-benzodioxol-5-yl-3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolecarboxamide has been shown to inhibit the growth and proliferation of cancer cells by targeting specific molecular pathways. N-1,3-benzodioxol-5-yl-3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolecarboxamide has also been used as a tool in drug discovery, where it is used to screen for new compounds that have similar biological activities.

properties

IUPAC Name

N-(1,3-benzodioxol-5-yl)-3-(4-fluorophenyl)-4,5-dihydro-1,2-oxazole-5-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H13FN2O4/c18-11-3-1-10(2-4-11)13-8-16(24-20-13)17(21)19-12-5-6-14-15(7-12)23-9-22-14/h1-7,16H,8-9H2,(H,19,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OFDDXNWIMRHVKC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(ON=C1C2=CC=C(C=C2)F)C(=O)NC3=CC4=C(C=C3)OCO4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H13FN2O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

328.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.